N-phenyl-2,2-di-1-piperidinylacetamide

• IUPAC Name: N-phenyl-2,2-di(piperidin-1-yl)acetamide
• InChI: InChI=1S/C18H27N3O/c22-17(19-16-10-4-1-5-11-16)18(20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1,4-5,10-11,18H,2-3,6-9,12-15H2,(H,19,22)
• InChI Key: YWFROMFNPQIGDL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(C(=O)NC2=CC=CC=C2)N3CCCCC3
• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol

Description

NPPA is a white crystalline powder that belongs to the class of piperidine compounds. It was first synthesized in the 1950s by a group of researchers at the University of Michigan. Since then, NPPA has been studied extensively for its potential use as an analgesic and anesthetic agent. In recent years, researchers have also explored its potential applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of NPPA is not fully understood. However, it is believed to work by binding to specific receptors in the brain and spinal cord that are involved in the transmission of pain signals. By blocking these receptors, NPPA can effectively reduce pain and inflammation.
Biochemical and physiological effects:
In addition to its analgesic properties, NPPA has also been shown to have other biochemical and physiological effects. Studies have shown that NPPA can increase the release of certain neurotransmitters in the brain, including dopamine and serotonin. This suggests that NPPA may have potential applications in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of NPPA is its relatively low toxicity compared to other analgesic and anesthetic agents. This makes it a safer option for use in laboratory experiments. However, one limitation of NPPA is its relatively low potency compared to other analgesic agents. This means that larger doses of NPPA may be required to achieve the desired effects.

Future Directions

There are several potential future directions for research on NPPA. One area of interest is the development of new pain medications based on the structure of NPPA. Another potential direction is the exploration of NPPA's potential applications in the treatment of various neurological and psychiatric disorders. Further studies are needed to fully understand the mechanism of action and potential applications of NPPA in medicine.

Synthesis Methods

The synthesis of NPPA involves the reaction of piperidine with phenylacetyl chloride in the presence of a catalyst such as aluminum chloride. The resulting product is then purified through a series of chemical processes, including recrystallization and distillation.

Scientific Research Applications

NPPA has been extensively studied for its potential applications in the field of medicine. In particular, researchers have focused on its use as an analgesic and anesthetic agent. Studies have shown that NPPA can effectively reduce pain and inflammation in animal models, making it a promising candidate for the development of new pain medications.